Cas no 125062-15-9 (2-(prop-1-en-2-yl)-2,3-dihydro-1,3-oxazole)

2-(prop-1-en-2-yl)-2,3-dihydro-1,3-oxazole structure
125062-15-9 structure
Product Name:2-(prop-1-en-2-yl)-2,3-dihydro-1,3-oxazole
CAS No:125062-15-9
MF:C6H9NO
MW:111.141761541367
CID:1217682
PubChem ID:180303
Update Time:2025-04-20

2-(prop-1-en-2-yl)-2,3-dihydro-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

    • 2-(prop-1-en-2-yl)-2,3-dihydro-1,3-oxazole
    • 2-prop-1-en-2-yl-2,3-dihydro-1,3-oxazole
    • SCHEMBL3693991
    • DTXSID20925004
    • 125062-15-9
    • Oxazole, dihydro(1-methylethenyl)-
    • Inchi: 1S/C6H9NO/c1-5(2)6-7-3-4-8-6/h3-4,6-7H,1H2,2H3
    • InChI Key: VEWHXOVRFRYMDZ-UHFFFAOYSA-N
    • SMILES: O1C=CNC1C(=C)C

Computed Properties

  • Exact Mass: 111.06847
  • Monoisotopic Mass: 111.068413911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 21.3Ų

Experimental Properties

  • PSA: 21.26
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